Cas no 57769-48-9 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[[3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]acetate
- (S)-methyl 2-[2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanamido]acetate
- [2-tert-Butoxycarbonylamino-3-(1H-indol-3-yl)-propionylamino]-acetic acid methyl ester
- AC1L7ZYC
- CTK5A7403
- HMS2292M05
- NSC262677
- BDBM55973
- NSC-262677
- DTXSID80312799
- MLS002537412
- 2-[[2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]amino]acetic acid methyl ester
- 2-[[3-(1H-indol-3-yl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-1-oxopropyl]amino]acetic acid methyl ester
- Methyl N-(tert-butoxycarbonyl)tryptophylglycinate
- AKOS030483912
- cid_319314
- Methyl 2-[[3-(1h-indol-3-yl)-2-(tert-butoxycarbonylamino)propanoyl]amino]acetate
- 57769-48-9
- AKOS000588125
- CHEMBL1596704
- MLS000073245
- methyl 2-[[3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]ethanoate
- DS-011413
- SMR000009212
- SCHEMBL21269082
-
-
- Inchi： InChI=1S/C19H25N3O5/c1-19(2,3)27-18(25)21-11-16(23)22-15(17(24)26-4)9-12-10-20-14-8-6-5-7-13(12)14/h5-8,10,15,20H,9,11H2,1-4H3,(H,21,25)(H,22,23)
- InChI Key： WGJOOUIWSIGYKV-UHFFFAOYSA-N
- SMILES： COC(=O)C(Cc1c[nH]c2ccccc12)NC(=O)CNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 375.17955
- Monoisotopic Mass: 375.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 109.52
- LogP: 2.67470
Related Literature
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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